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Compound of Interest

Compound Name: TAS-114

Cat. No. B611158

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical compounds is paramount. This document provides essential
procedural guidance for TAS-114, a compound identified as harmful if swallowed and very toxic
to aquatic life with long-lasting effects. Adherence to these guidelines is critical for laboratory
safety and environmental protection.

Safety and Hazard Information

The primary hazards associated with TAS-114 are acute oral toxicity and significant aquatic
toxicity.[1] The Globally Harmonized System (GHS) classification for TAS-114 is summarized

below.
Hazard Class Category Hazard Statement
Acute toxicity, Oral Category 4 H302: Harmful if swallowed.
Acute aquatic toxicity Category 1 H400: Very toxic to aquatic life.
Chronic aquatic toxicity Category 1 H410: Very toxic to aquatic ife

with long lasting effects.

Personal Protective Equipment (PPE) and Handling

When working with TAS-114, it is crucial to use appropriate personal protective equipment to
minimize exposure.[1] Engineering controls, such as ensuring adequate ventilation and
providing accessible safety showers and eye wash stations, should also be in place.[1]
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Recommended PPE:

Eye Protection: Safety goggles with side-shields.[1]

Hand Protection: Protective gloves.[1]

Skin and Body Protection: Impervious clothing.

Safe Handling Practices:

Avoid inhalation, and contact with eyes and skin.

Prevent the formation of dust and aerosols.

Use only in areas with appropriate exhaust ventilation.

Do not eat, drink, or smoke when using this product.

Wash skin thoroughly after handling.

First Aid Measures

Respiratory Protection: A suitable respirator should be used.

In case of accidental exposure, the following first aid measures should be taken immediately:
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Exposure Route First Aid Procedure

Remove any contact lenses, locate an eye-wash

station, and immediately flush eyes with large
Eye Contact amounts of water. Ensure adequate flushing by

separating the eyelids with fingers. Promptly call

a physician.

Rinse skin thoroughly with large amounts of
Skin Contact water. Remove contaminated clothing and

shoes and call a physician.

If swallowed, call a POISON CENTER or

Ingestion S _
doctor/physician if you feel unwell. Rinse mouth.

Immediately relocate yourself or the casualty to

Inhalation .
fresh air.

Disposal Protocol

The disposal of TAS-114 and its container must be handled by an approved waste disposal
plant. It is imperative to avoid releasing this substance into the environment due to its high

aguatic toxicity.

Below is a workflow diagram outlining the key steps for the proper disposal of TAS-114.

Step 2: Prepare Waste Container Step 3: Label Container Clearly

Step 1: Collect Spilage

Click to download full resolution via product page

Caption: TAS-114 Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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